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Compound of Interest

2-Amino-2-methylpropane-1-
Compound Name:

sulfonic acid
CAS No.: 86311-35-5

Cat. No.: B1278398

Get Quote

Executive Summary

AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) is a
zwitterionic Good's buffer structurally similar to AMPS but modified with a hydroxyl group to
enhance solubility and alter its pKa. With a pKa of 9.0 at 25°C, AMPSO is a critical buffering
agent for alkaline environments (pH 8.3 — 9.7), widely used in protein crystallization, enzyme
assays (e.g., alkaline phosphatase), and electrophoretic transfer systems.

This guide provides a rigorous analysis of AMPSQO'’s solubility limits, thermodynamic behavior,
and preparation protocols, designed for researchers requiring high-precision agueous
standards.

Physicochemical Profile

AMPSO belongs to the class of aminosulfonic acid buffers.[1] Its structure contains a tertiary
amine (proton acceptor) and a sulfonic acid group (proton donor), allowing it to act as a
zwitterion.[1]
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Parameter Value Notes
68399-79-1 (Free )
) ) Always verify the salt form
CAS Number Acid)102029-60-7 (Sodium )
before calculation.
Salt)
227.28 g/mol (Free
Molecular Weight Acid)249.26 g/mol (Sodium
Salt)
Second dissociation constant (
pKa (25°C) 9.00
).
Useful pH Range 8.3-9.7 Optimal buffering capacity.
Significant temperature
~-0.025 pH/°C _
dependence (see Section 2).
Negligible binding to Cu(ll),
Metal Binding Weak Mg(ll), Mn(ll), unlike some

amine buffers.

Structural Impact on Solubility

The introduction of the hydroxyethyl group increases the hydrophilicity of the molecule

compared to its alkyl analogs. This structural modification prevents the high-order aggregation

often seen in more hydrophobic buffers, resulting in exceptional aqueous solubility.

Solubility Thermodynamics & Kinetics

Saturation Limits

AMPSO exhibits high solubility in water, but the limit depends heavily on the ionic form (Free

Acid vs. Sodium Salt).

e AMPSO Sodium Salt: Highly soluble.[1][2] Saturation can exceed 0.33 g/mL (~1.3 M) at
25°C. Solutions are clear to slightly hazy.

e AMPSO Free Acid: Lower intrinsic solubility in pure water. To achieve concentrations >0.2 M,

the pH must be adjusted (titrated with NaOH) to deprotonate the sulfonic acid group and
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solubilize the zwitterion.

Temperature Dependence ()

Like many amine-based Good's buffers, AMPSO exhibits a significant exothermic heat of
ionization. This results in a pKa that drops as temperature rises.[3][4]

o Coefficient: Approximately -0.025 pH units per °C.

e Practical Implication: A buffer prepared at pH 9.0 at 25°C will shift to approximately pH 9.3 at
4°C and pH 8.7 at 37°C.

» Directive: Always adjust the pH of AMPSO stock solutions at the intended working
temperature.

Protocol: Preparation of High-Concentration Stock

Target: 500 mL of 1.0 M AMPSO Stock Solution (pH 9.0) Pre-requisite: Use AMPSO Free Acid
(MW: 227.28 g/mol).

Mechanistic Workflow

The following diagram illustrates the critical order of operations to prevent precipitation and
ensure accurate molarity.

Slurry forms

S T S Weigh 113.64g Add 350mL initiall Titrate with ~10N NaOH g Equilibrate to Top up to 500mL Filter Sterilize
. AMPSO Free Acid Ultrapure Water to pH 9.0 25°C (exothermic) Final Volume (0.22 pum)

Click to download full resolution via product page

Caption: Logical workflow for preparing a 1.0 M AMPSO stock solution. Note the critical titration
step which drives solubility.

Step-by-Step Methodology

e Mass Calculation: For 500 mL of 1 M solution:
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e Initial Slurry: Add the powder to ~350 mL of ultrapure water. The free acid may not fully
dissolve immediately; a slurry is normal.

 Solubilization via Titration: Begin adding 10 N NaOH (or solid NaOH pellets if accounting for
volume displacement carefully) while stirring. As the pH rises towards the pKa (9.0), the
solution will clarify.

o Why? You are converting the zwitterion/acid mix into the more soluble sodium salt form.

» Thermal Equilibration: The neutralization reaction is exothermic. Allow the solution to cool
back to 25°C before the final pH check.

e Final Volume: Dilute to the 500 mL mark only after the pH is stable.

Applications & Compatibility
Protein Crystallization

AMPSO is a standard component in high-throughput crystallization screens (e.g., Hampton
Research Index).

» Role: Maintains alkaline pH without interfering with salt bridges essential for crystal lattice
formation.

e Concentration: Typically used at 0.1 M in the final drop.

Western Blotting

Used as a transfer buffer for high-isoelectric-point (pl) proteins.

e Advantage: The high pH (up to 9.7) ensures basic proteins remain negatively charged and
migrate toward the anode.

Assay Compatibility

o BCA Assay: Compatible. Unlike buffers containing reducing agents or high levels of
chelators, AMPSO does not significantly interfere with bicinchoninic acid copper reduction.
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o Bradford Assay: Compatible.

Troubleshooting Common Issues

Issue Probable Cause Corrective Action

Ensure pH is adjusted to >8.5.
o Saturation limit reached or pH If using Free Acid at >0.5M,
Precipitation in Stock o
too low. NaOH addition is mandatory

for dissolution.

Do not pH at 25°C if working at
pH Drift Temperature mismatch. 4°C. Use the coefficient -0.025/
°C to adjust target.

AMPSO can degrade slightly

under high heat/pressure.
Yellowing of Solution Autoclaving or aging.[4] Filter sterilization (0.22 pum) is

recommended over

autoclaving.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Solubility & Physicochemical
Properties of AMPSO in Aqueous Systems]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278398/docs#technical-guide-solubility-
physicochemical-properties-of-ampso-in-aqueous-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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